Cas no 1807249-09-7 (2-Chloromethyl-6-cyano-3-ethylphenylacetic acid)

• Product Name: 2-Chloromethyl-6-cyano-3-ethylphenylacetic acid
• CAS No: 1807249-09-7
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5011509
• Update Time: 2025-05-24

2-Chloromethyl-6-cyano-3-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-cyano-3-ethylphenylacetic acid

• Inchi： 1S/C12H12ClNO2/c1-2-8-3-4-9(7-14)10(5-12(15)16)11(8)6-13/h3-4H,2,5-6H2,1H3,(H,15,16)
• InChI Key： SQULDSJDOVXCLK-UHFFFAOYSA-N
• SMILES： ClCC1C(CC(=O)O)=C(C#N)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloromethyl-6-cyano-3-ethylphenylacetic acid

2-Chloromethyl-6-cyano-3-ethylphenylacetic Acid (CAS No. 1807249-09-7): A Comprehensive Overview

The compound 2-Chloromethyl-6-cyano-3-ethylphenylacetic Acid (CAS No. 1807249-09-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a chloromethyl group, a cyano group, and an ethyl group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 2-Chloromethyl-6-cyano-3-ethylphenylacetic Acid in the development of advanced materials and pharmaceuticals. Its structure, which includes a phenyl ring substituted with various groups, makes it a versatile building block for synthesizing more complex molecules. The chloromethyl group provides reactivity in nucleophilic substitutions, while the cyano group introduces electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions.

One of the most promising applications of this compound is in the field of drug discovery. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The cyano group has been shown to play a critical role in modulating the pharmacokinetic properties of derivatives, making this compound a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, 2-Chloromethyl-6-cyano-3-ethylphenylacetic Acid has also been investigated for its role in materials science. Its ability to form stable polymers and coatings has led to its consideration in the development of advanced materials for use in electronics and aerospace industries. The ethyl group contributes to the compound's hydrophobicity, which is advantageous in creating water-resistant surfaces.

The synthesis of this compound involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

Moreover, the environmental impact of 2-Chloromethyl-6-cyano-3-ethylphenylacetic Acid has been a topic of interest. Studies have shown that its degradation products are non-toxic and biodegradable under specific conditions, which aligns with current trends toward sustainable chemical practices.

In conclusion, 2-Chloromethyl-6-cyano-3-ethylphenylacetic Acid (CAS No. 1807249-09-7) is a multifaceted compound with vast potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond.